Cas no 453513-20-7 (2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate
• CAS No: 453513-20-7
• MF: C₁₆H₁₁ClN₂O₅
• MW: 346.72194314003
• CID: 6496803
• PubChem ID: 2424844
• Update Time: 2025-05-19

2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033713541
• MLS000770690
• EN300-26611709
• 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate
• CHEMBL1571587
• SMR000343799
• 453513-20-7
• Z19818989
• Oprea1_002585
• HMS2677L04

• Inchi： 1S/C16H11ClN2O5/c17-15-10(2-1-5-18-15)16(22)24-7-12(20)9-3-4-13-11(6-9)19-14(21)8-23-13/h1-6H,7-8H2,(H,19,21)
• InChI Key： VIBUACTWRMBWNB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(C1C=CC2=C(C=1)NC(CO2)=O)=O

Computed Properties

• Exact Mass: 346.0356491g/mol
• Monoisotopic Mass: 346.0356491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate

Introduction to 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate (CAS No. 453513-20-7)

2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate, identified by its CAS number 453513-20-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core functionalized with ester and benzoxazinone moieties. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate is composed of several key functional groups that contribute to its reactivity and potential biological efficacy. The presence of a chloropyridine moiety at the 2-position introduces electrophilic characteristics, which can be exploited in various synthetic transformations. Additionally, the benzoxazinone ring system, located at the 2-position of the ethyl group, contributes to the molecule's overall complexity and may play a crucial role in modulating its biological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies suggest that the pyridine core and the chloropyridine substituent may interact with specific amino acid residues in enzymes or receptors, potentially leading to inhibitory or modulatory effects. The benzoxazinone moiety, on the other hand, has been shown to exhibit various pharmacological properties in different therapeutic contexts.

In the realm of drug discovery, 2-oxo-2-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)ethyl 2-chloropyridine-3-carboxylate has been explored as a lead compound for developing novel therapeutic agents. Its structural features make it a promising candidate for further derivatization and optimization. Researchers have been particularly interested in modifying the ester group and the benzoxazinone ring to enhance binding affinity and selectivity towards specific biological targets.

One area of active research involves the synthesis of analogs of 2-chloropyridine derivatives, which have shown promise in treating various diseases. The chloropyridine moiety is known to be a versatile pharmacophore that can interact with multiple biological pathways. By incorporating this moiety into more complex structures, such as those found in 2 oxo 2 (3 oxo 34 dihydro 21 4 benzoxazin6 yl) ethyl 23 chloropyridine3 carboxylate, researchers aim to develop compounds with enhanced therapeutic potential.

The benzoxazinone scaffold is another key feature of this compound that has attracted considerable interest. Benzoxazinones are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in CAS No. 45351320 7 suggests that it may exhibit similar properties, making it a valuable scaffold for drug development.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of such compounds. The precise arrangement of atoms in (23 chloropyridine) carboxylate ethyl (31 oxo34 dihydro21 4 benzoxazin6 yl) derivatives can significantly influence their interactions with biological targets. Researchers are employing advanced synthetic techniques to control stereochemistry during molecule construction, aiming to maximize efficacy while minimizing side effects.

The synthesis of complex molecules like CAS No.45351320 7 often requires multi-step reactions and careful optimization to achieve high yields and purity. Modern synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce large quantities of these compounds for further study. Techniques such as catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and enantioselective synthesis have been particularly useful in constructing intricate molecular frameworks.

In conclusion,CAS No45351320 7 (22 oxo22 (31 oxo34 dihydro21 4 benzoxazin6 yl) ethyl23 chloropyridine33 carboxylate) represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new insights into its properties,this compound is likely to play an important role in developing next-generation therapeutic agents that address unmet medical needs.